Cas no 1384429-28-0 (2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride)

• Product Name: 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride
• CAS No: 1384429-28-0
• MF: C₁₂H₁₁Cl₃N₄
• MW: 317.601538896561
• CID: 4727209
• PubChem ID: 71755780
• Update Time: 2025-06-27

2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride
• NE45649
• Z1381260928
• 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride

• Inchi： 1S/C12H9ClN4.2ClH/c13-7-1-3-10(15-6-7)12-16-9-4-2-8(14)5-11(9)17-12;;/h1-6H,14H2,(H,16,17);2*1H
• InChI Key： TXLUGEKVWCNLRJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1=NC2C=CC(=CC=2N1)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 275
• Topological Polar Surface Area: 67.6

Additional information on 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride

Introduction to 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride (CAS No. 1384429-28-0)

2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride, identified by the CAS number 1384429-28-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the benzodiazole class, which is well-documented for its pharmacological properties, particularly in the modulation of central nervous system (CNS) activity. The structural integration of a chloropyridine moiety with a benzodiazole core introduces unique chemical and biological characteristics, making it a promising candidate for further investigation in medicinal chemistry.

The chemical structure of 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride consists of a benzodiazole ring system substituted at the 5-position with an amine group, which is further linked to a 5-chloropyridine ring at the 2-position. This arrangement confers specific electronic and steric properties that are critical for its interaction with biological targets. The presence of the chloropyridine moiety enhances the lipophilicity of the molecule, potentially improving its ability to cross the blood-brain barrier, which is a key consideration in CNS drug development.

In recent years, there has been growing interest in benzodiazole derivatives as potential therapeutic agents due to their ability to modulate neurotransmitter systems involved in anxiety, depression, and epilepsy. The amine substituent at the 5-position of the benzodiazole ring in 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride provides a site for further functionalization, allowing for the synthesis of analogs with tailored pharmacological profiles. This flexibility has led to extensive research into modifying this scaffold to develop novel drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The chloropyridine group serves as a versatile handle for further chemical transformations, enabling the attachment of various bioactive moieties. This feature has been exploited in several synthetic strategies aimed at developing new therapeutic agents with enhanced pharmacokinetic properties. For instance, researchers have explored incorporating this scaffold into molecules designed to interact with GABA receptors, which are central to CNS function.

The pharmacological activity of 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride has been examined in several preclinical studies. These investigations have focused on its potential as an anxiolytic and anticonvulsant agent. The chloropyridine moiety is believed to contribute to its binding affinity by enhancing interactions with specific receptor subtypes. Preliminary data suggest that this compound exhibits promising activity in animal models of anxiety and seizures, although further studies are needed to fully elucidate its mechanism of action and long-term safety profile.

From a synthetic chemistry perspective, 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride represents an interesting challenge due to its complex architecture. The synthesis involves multi-step reactions that require careful optimization to achieve high yields and purity. Recent advances in catalytic methods have enabled more efficient routes to this compound, reducing both reaction times and waste generation. These improvements align with the growing emphasis on green chemistry principles in pharmaceutical research.

The importance of benzodiazole derivatives in drug development cannot be overstated. These compounds have a long history of clinical use and continue to be subjects of intense research due to their versatility and efficacy. The introduction of novel structural motifs, such as the chloropyridine-substituted benzodiazole described here, expands the chemical space available for drug discovery and may lead to breakthroughs in treating CNS disorders. As our understanding of molecular recognition improves, compounds like 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride will play a crucial role in shaping future therapeutic strategies.

In conclusion, 2-(5-Chloropyridin-2-yl)-1H-1,3-benzodiazol-5-amine dihydrochloride (CAS No. 1384429-28-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for further development into novel therapeutic agents. As ongoing research continues to uncover new applications for this molecule and related derivatives, it is likely that 2-(5-Chloropyridin-2-yli)-1H-l，3-benzodiazol-l，l-diamine hydrochloride will remain at the forefront of CNS drug discovery efforts.